Cas no 315240-09-6 (7-{(3-chlorophenyl)amino(pyridin-4-yl)methyl}quinolin-8-ol)

• Product Name: 7-{(3-chlorophenyl)amino(pyridin-4-yl)methyl}quinolin-8-ol
• CAS No: 315240-09-6
• MF: C₂₁H₁₆ClN₃O
• MW: 361.824243545532
• CID: 5453225
• PubChem ID: 2907643
• Update Time: 2025-10-23

7-{(3-chlorophenyl)amino(pyridin-4-yl)methyl}quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 7-(((3-chlorophenyl)amino)(pyridin-4-yl)methyl)quinolin-8-ol
• 8-Quinolinol, 7-[[(3-chlorophenyl)amino]-4-pyridinylmethyl]-
• 7-{(3-chlorophenyl)amino(pyridin-4-yl)methyl}quinolin-8-ol

• Inchi： 1S/C21H16ClN3O/c22-16-4-1-5-17(13-16)25-19(15-8-11-23-12-9-15)18-7-6-14-3-2-10-24-20(14)21(18)26/h1-13,19,25-26H
• InChI Key： WLUWONYFMQBFTB-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(C1C=CC2C=CC=NC=2C=1O)NC1C=CC=C(Cl)C=1

Additional information on 7-{(3-chlorophenyl)amino(pyridin-4-yl)methyl}quinolin-8-ol

Comprehensive Overview of 7-{(3-chlorophenyl)amino(pyridin-4-yl)methyl}quinolin-8-ol (CAS No. 315240-09-6)

The compound 7-{(3-chlorophenyl)amino(pyridin-4-yl)methyl}quinolin-8-ol (CAS No. 315240-09-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate molecular architecture, combining a quinoline core with a pyridine substituent and a 3-chlorophenyl group. This combination of heterocyclic rings and functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their potential in treating diseases and enhancing material properties. Researchers are particularly interested in 7-{(3-chlorophenyl)amino(pyridin-4-yl)methyl}quinolin-8-ol due to its potential bioactivity. The presence of both quinoline and pyridine moieties suggests possible interactions with biological targets, such as enzymes or receptors, which could lead to therapeutic applications. This aligns with the growing trend of exploring multi-target drugs in modern pharmacology.

The synthesis of 7-{(3-chlorophenyl)amino(pyridin-4-yl)methyl}quinolin-8-ol involves sophisticated organic chemistry techniques, including cross-coupling reactions and amination processes. These methods are widely discussed in academic circles, as they are critical for developing high-value intermediates in drug manufacturing. The compound's CAS No. 315240-09-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

From an industrial perspective, 7-{(3-chlorophenyl)amino(pyridin-4-yl)methyl}quinolin-8-ol is often explored for its potential in catalysis and functional materials. Its electron-rich structure makes it a candidate for use in organic electronics, such as OLEDs or sensors. This aligns with the global push toward sustainable technologies, where researchers seek eco-friendly alternatives to traditional materials.

Another area of interest is the compound's solubility and stability, which are critical for formulation scientists. Understanding these properties is essential for optimizing its use in drug delivery systems or coatings. Recent studies have focused on modifying the compound's structure to enhance its performance, reflecting the broader trend of structure-activity relationship (SAR) studies in chemical research.

In summary, 7-{(3-chlorophenyl)amino(pyridin-4-yl)methyl}quinolin-8-ol (CAS No. 315240-09-6) represents a versatile and highly studied compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique structure and potential functionalities make it a subject of ongoing research, particularly in the context of drug discovery and green chemistry. As scientific advancements continue, this compound is likely to play an increasingly prominent role in innovation.